BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to the Cross-Reactivity
Profile of SNIPER(ABL)-058

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: SNIPER(ABL)-058
Cat. No.: B12297329
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of SNIPER(ABL)-058, a novel Specific and
Nongenetic IAP-dependent Protein Eraser (SNIPER), with other ABL-targeting compounds. It
focuses on the critical aspect of cross-reactivity, offering supporting data and experimental
context to inform research and development decisions.

Introduction to SNIPER(ABL)-058

SNIPER(ABL)-058 is a proteolysis-targeting chimera (PROTAC) designed to selectively induce
the degradation of the BCR-ABL fusion protein, a key driver of chronic myeloid leukemia
(CML). It achieves this by hijacking the cellular ubiquitin-proteasome system. The molecule is a
conjugate of the ABL kinase inhibitor Imatinib and a derivative of LCL161, a ligand for the
Inhibitor of Apoptosis Proteins (IAPs), connected via a polyethylene glycol (PEG) linker.[1][2]
This unique mechanism of action offers a potential therapeutic alternative to traditional kinase
inhibition, particularly in the context of drug resistance.

Mechanism of Action of SNIPER(ABL)-058
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SNIPER(ABL)-058 functions by forming a ternary complex between the BCR-ABL protein and
an IAP E3 ubiquitin ligase (such as clAP1 or XIAP). This proximity induces the ubiquitination of
BCR-ABL, marking it for degradation by the proteasome. This event-driven pharmacology
allows for the catalytic degradation of the target protein, distinguishing it from occupancy-driven
inhibitors like Imatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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